![molecular formula C17H16FN5O2S2 B2736561 N-(2-fluorophenyl)-2-(7-oxo-2-thiomorpholinothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide CAS No. 1223823-75-3](/img/structure/B2736561.png)
N-(2-fluorophenyl)-2-(7-oxo-2-thiomorpholinothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide
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Description
N-(2-fluorophenyl)-2-(7-oxo-2-thiomorpholinothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C17H16FN5O2S2 and its molecular weight is 405.47. The purity is usually 95%.
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Scientific Research Applications
Imaging Agents Development
One of the primary applications of fluorinated compounds is in the development of selective radioligands for imaging. For instance, a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, closely related in structure to the compound , has been reported as selective ligands for the translocator protein (18 kDa), with potential for in vivo imaging using positron emission tomography (PET) (Dollé et al., 2008). These compounds, including DPA-714 and its derivatives, demonstrate the utility of fluorinated compounds in facilitating non-invasive imaging of biological targets, offering insights into neuroinflammatory processes and the potential for cancer imaging.
Antimicrobial Activity
Several synthesized fluorinated compounds, including those with a thiazolo[4,5-d]pyrimidine core, have shown promising antimicrobial activity. For example, new thienopyrimidine linked rhodanine derivatives were synthesized and evaluated for their in vitro antimicrobial activity, showing potency against E. coli, B. subtilis, B. cereus, and K. pneumonia with minimal inhibitory concentrations comparable to standard antibiotics (Kerru et al., 2019). This highlights the potential of such compounds in addressing the challenge of antibiotic resistance.
Anticancer Activity
Fluorinated thiazolo[4,5-d]pyrimidines have been synthesized and evaluated for their potential anticancer activity. The incorporation of fluorophenyl moieties into these compounds has led to the identification of several new entities with significant anticancer activity against a broad spectrum of human tumor cell lines, underscoring the therapeutic potential of these molecules in cancer treatment (Fahmy et al., 2003). This research demonstrates the importance of structural modification and functionalization in the discovery of novel anticancer agents.
properties
IUPAC Name |
N-(2-fluorophenyl)-2-(7-oxo-2-thiomorpholin-4-yl-[1,3]thiazolo[4,5-d]pyrimidin-6-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16FN5O2S2/c18-11-3-1-2-4-12(11)20-13(24)9-23-10-19-15-14(16(23)25)27-17(21-15)22-5-7-26-8-6-22/h1-4,10H,5-9H2,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INUGEMGQOBZXPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCN1C2=NC3=C(S2)C(=O)N(C=N3)CC(=O)NC4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FN5O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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